Cas no 2172045-27-9 (3,5-dibromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid)

• Product Name: 3,5-dibromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• CAS No: 2172045-27-9
• MF: C₂₆H₂₂Br₂N₂O₅
• MW: 602.271285533905
• CID: 6131746
• PubChem ID: 165813119
• Update Time: 2025-10-28

3,5-dibromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• EN300-1481443
• 3,5-dibromo-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]benzoic acid
• 2172045-27-9

• Inchi： 1S/C26H22Br2N2O5/c1-14(24(31)30-23-20(25(32)33)10-15(27)11-22(23)28)12-29-26(34)35-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-11,14,21H,12-13H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HIUSRCMKFYVAEV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1NC(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Br

Computed Properties

• Exact Mass: 601.98750g/mol
• Monoisotopic Mass: 599.98955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 105Ų

Additional information on 3,5-dibromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid

3,5-Dibromo-2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic Acid: A Comprehensive Overview

The compound with CAS No 2172045-27-9, known as 3,5-dibromo-2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a benzoic acid backbone substituted with dibromo groups at the 3 and 5 positions, a propanamide group at the 2 position, and a fluorenylmethoxycarbonyl (Fmoc) amino group at the 3 position of the propanamide moiety.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of a benzoic acid derivative. The introduction of the Fmoc amino group is achieved through a coupling reaction, often utilizing Fmoc chloride and an amine source in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide). The methyl group substitution at the 2 position of the propanamide is introduced via alkylation or through the use of pre-synthesized intermediates.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its unique properties. The Fmoc group, which is widely used as a protecting group in peptide synthesis, has been shown to enhance the stability and bioavailability of drugs when incorporated into their structures. In particular, research has demonstrated that this compound exhibits excellent solubility in organic solvents and mild aqueous conditions, making it an ideal candidate for use in targeted drug delivery systems.

In addition to its pharmaceutical applications, this compound has also found use in materials science as a precursor for advanced polymers and coatings. The bromine substituents provide excellent flame-retardant properties, while the Fmoc group contributes to improved mechanical strength and thermal stability. Recent advancements in polymer chemistry have led to the development of novel materials incorporating this compound, which exhibit enhanced performance in high-temperature environments.

From an analytical standpoint, this compound has been extensively studied using techniques such as NMR (nuclear magnetic resonance) spectroscopy and mass spectrometry. These studies have provided valuable insights into its structural integrity and reactivity under various conditions. For instance, NMR analysis has revealed that the Fmoc group exhibits distinct chemical shifts that are indicative of its electronic environment within the molecule.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and reaction mechanisms involving this compound. These studies have provided a deeper understanding of its reactivity towards nucleophilic substitution and electrophilic addition reactions.

In terms of safety considerations, this compound is classified as non-hazardous under normal handling conditions. However, it is recommended to handle it with appropriate personal protective equipment (PPE) due to its potential irritancy to eyes and skin upon prolonged exposure. Storage should be carried out in a cool, dry place away from direct sunlight to ensure optimal stability.

In conclusion, 3,5-dibromo-2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid (CAS No 2172045-27-9) represents a versatile building block for various applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers in pharmaceuticals, materials science, and organic chemistry.